Aminooxy-PEG4-acid
Aminooxy-PEG4-acid
Aminooxy-PEG4-acid is a PEG derivative containing an aminooxy group and a terminal carboxylic acid. The aminooxy group can be used in bioconjugation. It reacts with an aldehyde to form an oxime bond. If a reductant is used, it will form a hydroxylamine linkage. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond.
Brand Name:
Vulcanchem
CAS No.:
1807537-38-7
VCID:
VC0518539
InChI:
InChI=1S/C11H23NO7/c12-19-10-9-18-8-7-17-6-5-16-4-3-15-2-1-11(13)14/h1-10,12H2,(H,13,14)
SMILES:
C(COCCOCCOCCOCCON)C(=O)O
Molecular Formula:
C11H23NO7
Molecular Weight:
281.31
Aminooxy-PEG4-acid
CAS No.: 1807537-38-7
Cat. No.: VC0518539
Molecular Formula: C11H23NO7
Molecular Weight: 281.31
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Aminooxy-PEG4-acid is a PEG derivative containing an aminooxy group and a terminal carboxylic acid. The aminooxy group can be used in bioconjugation. It reacts with an aldehyde to form an oxime bond. If a reductant is used, it will form a hydroxylamine linkage. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. |
|---|---|
| CAS No. | 1807537-38-7 |
| Molecular Formula | C11H23NO7 |
| Molecular Weight | 281.31 |
| IUPAC Name | 3-[2-[2-[2-(2-aminooxyethoxy)ethoxy]ethoxy]ethoxy]propanoic acid |
| Standard InChI | InChI=1S/C11H23NO7/c12-19-10-9-18-8-7-17-6-5-16-4-3-15-2-1-11(13)14/h1-10,12H2,(H,13,14) |
| Standard InChI Key | UBYSJSIIVZPQED-UHFFFAOYSA-N |
| SMILES | C(COCCOCCOCCOCCON)C(=O)O |
| Appearance | Solid powder |
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